Cas no 2229669-03-6 (4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one)

• Product Name: 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one
• CAS No: 2229669-03-6
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 5963868
• PubChem ID: 165617598
• Update Time: 2025-05-24

4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one
• 2229669-03-6
• EN300-1810618

• Inchi： 1S/C11H11FO2/c1-8(13)6-7-9-10(12)4-3-5-11(9)14-2/h3-7H,1-2H3/b7-6+
• InChI Key： GLZRVMBKRGFAGU-VOTSOKGWSA-N
• SMILES： FC1=CC=CC(=C1/C=C/C(C)=O)OC

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one

Introduction to 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one (CAS No. 2229669-03-6)

4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one (CAS No. 2229669-03-6) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, featuring a conjugated system with a fluoro and methoxy substituent on a phenyl ring, coupled with an α,β-unsaturated ketone moiety, presents an intriguing scaffold for further chemical modification and biological evaluation.

The structural features of 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one make it a promising candidate for the development of novel therapeutic agents. The presence of the fluoro group enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group contributes to electronic modulation and potential interactions with biological targets. The α,β-unsaturated ketone functionality is a key pharmacophore that can participate in various non-covalent interactions, including hydrogen bonding and π-stacking, which are critical for drug-receptor binding.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds as bioactive molecules. The fluoro atom is known to influence both the physical properties and biological activity of organic molecules. For instance, it can increase the binding affinity of a drug molecule to its target by improving its lipophilicity and reducing metabolic degradation. Additionally, fluorine substitution can alter the electronic distribution within the molecule, leading to enhanced potency and selectivity.

The methoxy group in 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one further contributes to its pharmacological potential. Methoxy-substituted aromatic compounds are widely studied due to their role in various biological processes and their ability to modulate enzyme activity. The methoxy group can serve as a hydrogen bond acceptor or donor, which is crucial for the interaction with biological macromolecules such as proteins and nucleic acids.

The α,β-unsaturated ketone moiety in this compound is particularly noteworthy. This functional group is commonly found in many bioactive molecules and has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The conjugation between the carbonyl group and the double bond in the α,β-unsaturated system allows for significant electronic delocalization, which can enhance the molecule's ability to interact with biological targets.

Recent studies have highlighted the importance of 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one in drug discovery efforts. Researchers have demonstrated its potential as a precursor for more complex pharmacophores through various chemical transformations. For example, functionalization of the α,β-unsaturated ketone can lead to the introduction of additional pharmacological moieties, such as heterocyclic rings or amine groups, which can further enhance biological activity.

The compound's structural versatility also makes it suitable for investigating structure-activity relationships (SAR). By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This information is invaluable for designing more effective drug candidates.

One particularly exciting area of research involves using 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one as a scaffold for developing kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are often implicated in diseases such as cancer. By targeting kinases with small molecule inhibitors, it is possible to modulate these processes and treat disease. The conjugated system and functional groups in 4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one make it an ideal candidate for designing kinase inhibitors with high affinity and selectivity.

Another area where this compound shows promise is in the development of central nervous system (CNS) drugs. The ability of fluorinated aromatic compounds to cross the blood-brain barrier makes them attractive candidates for treating neurological disorders. Additionally, the presence of both fluoro and methoxy groups can enhance penetration into the CNS by modulating lipophilicity and metabolic stability.

In conclusion,4-(2-fluoro-6-methoxyphenyl)but-3-en-2-one (CAS No. 2229669-03-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, particularly in drug discovery efforts aimed at treating diseases such as cancer and neurological disorders.